9H-Pyrano(3,2-b)benzofuran-9-one, 2,3,4,4a,6,9b-hexahydro-6-beta-D-glucopyranosyl-2-(hydroxymethyl)-8-(3-(4-hydroxyphenyl)-1-oxo-2-propenyl)-3,4,6,7-tetrahydroxy-

• CAS RN: 85532-77-0
• Molecular Formula: C27H30O15
• Molecular Weight: 594.5 g/mol
• IUPAC Name: 3,4,6,9-tetrahydroxy-2-(hydroxymethyl)-8-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-3,4,4a,9b-tetrahydro-2H-pyrano[3,2-b][1]benzofuran-7-one
• InChI: InChI=1S/C27H30O15/c28-7-12-17(33)20(36)23-22(40-12)15-18(34)14(11(31)6-3-9-1-4-10(30)5-2-9)24(38)27(39,25(15)42-23)26-21(37)19(35)16(32)13(8-29)41-26/h1-6,12-13,16-17,19-23,26,28-30,32-37,39H,7-8H2/b6-3+/t12?,13-,16-,17?,19+,20?,21-,22?,23?,26-,27?/m1/s1
• InChI Key: CHYLAEHATFZYSW-YFGZFMDZSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=C(C3=C(C(C2=O)([C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)OC5C3OC(C(C5O)O)CO)O)O
• SMILES: C1=CC(=CC=C1C=CC(=O)C2=C(C3=C(C(C2=O)(C4C(C(C(C(O4)CO)O)O)O)O)OC5C3OC(C(C5O)O)CO)O)O

Description

9H-Pyrano(3,2-b)benzofuran-9-one, 2,3,4,4a,6,9b-hexahydro-6-beta-D-glucopyranosyl-2-(hydroxymethyl)-8-(3-(4-hydroxyphenyl)-1-oxo-2-propenyl)-3,4,6,7-tetrahydroxy- is a useful research compound. Its molecular formula is C27H30O15 and its molecular weight is 594.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9H-Pyrano(3,2-b)benzofuran-9-one, 2,3,4,4a,6,9b-hexahydro-6-beta-D-glucopyranosyl-2-(hydroxymethyl)-8-(3-(4-hydroxyphenyl)-1-oxo-2-propenyl)-3,4,6,7-tetrahydroxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9H-Pyrano(3,2-b)benzofuran-9-one, 2,3,4,4a,6,9b-hexahydro-6-beta-D-glucopyranosyl-2-(hydroxymethyl)-8-(3-(4-hydroxyphenyl)-1-oxo-2-propenyl)-3,4,6,7-tetrahydroxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Derivatives : The compound 9H-Pyrano(3,2-b)benzofuran-9-one and its derivatives have been explored in various synthetic pathways. For example, Philipp and Jirkovsky (1979) reported the synthesis of related 3-hydroxymethyl-pyran-4-ones, demonstrating the versatility of these compounds in chemical synthesis (Philipp & Jirkovsky, 1979).

Biological Activities and Applications

• Cytotoxic and Anticancer Properties : Some derivatives of 9H-Pyrano(3,2-b)benzofuran-9-one have been found to exhibit cytotoxic activity. For instance, Li et al. (2005) isolated new benzofurans from Styrax perkinsiae seeds, showing cytotoxic activity against breast cancer cell lines (Li et al., 2005). Similarly, Mo et al. (2004) identified pyrano[4,3-c][2]benzopyran-1,6-dione derivatives from Phellinus igniarius with selective cytotoxicity against lung and liver cancer cell lines (Mo et al., 2004).

• Antimicrobial Activity : The antimicrobial properties of these compounds have been noted in several studies. Al-Haiza et al. (2003) described the synthesis of new coumarin derivatives, including benzofurano[3,2-b]4H-pyran derivatives, and tested their antimicrobial activity (Al-Haiza et al., 2003).

• Antifungal and Antibacterial Properties : Pauletti et al. (2000) reported nor-lignans and other derivatives from Styrax ferrugineus leaves with notable antibacterial and antifungal activities (Pauletti et al., 2000).